5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione
Overview
Description
5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. This compound has been found to have a range of interesting properties that make it useful for a variety of research purposes.
Mechanism of Action
The mechanism of action of 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione is not fully understood. However, it has been found to have a range of interesting properties that make it useful for a variety of research purposes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione are not fully understood. However, it has been found to have a range of interesting properties that make it useful for a variety of research purposes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione. Some possible areas of research include investigating its potential use as a therapeutic agent, exploring its mechanism of action, and studying its interactions with other compounds. Additionally, further research could be done to optimize the synthesis of this compound and to develop new methods for its use in scientific research.
Synthesis Methods
The synthesis of 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione can be achieved through a variety of methods. One commonly used method involves the reaction of 4-chlorobenzaldehyde, morpholine, and thiosemicarbazide in the presence of a catalyst. This reaction results in the formation of the desired compound in good yields.
Scientific Research Applications
The compound 5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione has been extensively studied for its potential use in scientific research. It has been found to have a range of interesting properties that make it useful for a variety of research purposes.
properties
Product Name |
5-(4-chlorophenyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione |
|---|---|
Molecular Formula |
C13H14ClN3O2S |
Molecular Weight |
311.79 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2-thione |
InChI |
InChI=1S/C13H14ClN3O2S/c14-11-3-1-10(2-4-11)12-15-17(13(20)19-12)9-16-5-7-18-8-6-16/h1-4H,5-9H2 |
InChI Key |
WCEBBYISWRNMFR-UHFFFAOYSA-N |
SMILES |
C1COCCN1CN2C(=S)OC(=N2)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1COCCN1CN2C(=S)OC(=N2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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